2-amino-N-phenyl-4,5,6,7,8,9-hexahydrocycloocta[b]thiophene-3-carboxamide
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Description
2-amino-N-phenyl-4,5,6,7,8,9-hexahydrocycloocta[b]thiophene-3-carboxamide is a useful research compound. Its molecular formula is C17H20N2OS and its molecular weight is 300.42. The purity is usually 95%.
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Scientific Research Applications
Antibacterial and Antimycobacterial Properties
The compound and its derivatives have been noted for their potential in antimicrobial and antibacterial therapies. Specifically, certain derivatives exhibited significant activity against Mycobacterium tuberculosis, showcasing more potency than some standard treatments. This points towards its promising role in treating bacterial infections and addressing antibiotic resistance issues (Nallangi et al., 2014).
Synthesis and Modification for Medical Application
Studies have focused on the synthesis of various derivatives of 2-amino-N-phenyl-4,5,6,7,8,9-hexahydrocycloocta[b]thiophene-3-carboxamide for medical applications. For instance, the synthesis of antibiotic and antibacterial drugs using derivatives of this compound was explored, highlighting its role in drug development (Ahmed, 2007). Further, modifications of the molecule have led to the development of derivatives with promising anti-inflammatory and antioxidant activities, comparable to established treatments like ibuprofen and ascorbic acid (Kumar et al., 2008).
Allosteric Modulation of A1 Adenosine Receptor
Some derivatives of this compound were prepared and evaluated as potential allosteric modulators of the A1 adenosine receptor. This exploration into receptor modulation offers insights into the therapeutic potential of these compounds in various neurological and cardiovascular conditions (Aurelio et al., 2011).
Pharmacological Activities
Research has not only focused on the synthesis but also on the pharmacological evaluation of derivatives of this compound. Compounds were assessed for activities like antiarrhythmic, serotonin antagonist, and antianxiety, showing high activity compared to positive controls, which opens a pathway for developing new therapeutic agents (Amr et al., 2010).
Properties
IUPAC Name |
2-amino-N-phenyl-4,5,6,7,8,9-hexahydrocycloocta[b]thiophene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2OS/c18-16-15(17(20)19-12-8-4-3-5-9-12)13-10-6-1-2-7-11-14(13)21-16/h3-5,8-9H,1-2,6-7,10-11,18H2,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FCPXNZXKVCSZFC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCC2=C(CC1)C(=C(S2)N)C(=O)NC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.